Cas no 2229516-65-6 (2-(2-bromopropyl)-5-(2-methylcyclopropyl)furan)

• Product Name: 2-(2-bromopropyl)-5-(2-methylcyclopropyl)furan
• CAS No: 2229516-65-6
• MF: C₁₁H₁₅BrO
• MW: 243.140202760696
• CID: 6557909
• PubChem ID: 165705160
• Update Time: 2025-07-09

2-(2-bromopropyl)-5-(2-methylcyclopropyl)furan Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromopropyl)-5-(2-methylcyclopropyl)furan
• EN300-1938840
• 2229516-65-6

• Inchi： 1S/C11H15BrO/c1-7-5-10(7)11-4-3-9(13-11)6-8(2)12/h3-4,7-8,10H,5-6H2,1-2H3
• InChI Key： CJOXJSNAQSYGBE-UHFFFAOYSA-N
• SMILES： BrC(C)CC1=CC=C(C2CC2C)O1

Computed Properties

• Exact Mass: 242.03063g/mol
• Monoisotopic Mass: 242.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 13.1Ų

Additional information on 2-(2-bromopropyl)-5-(2-methylcyclopropyl)furan

Comprehensive Overview of 2-(2-bromopropyl)-5-(2-methylcyclopropyl)furan (CAS No. 2229516-65-6)

2-(2-bromopropyl)-5-(2-methylcyclopropyl)furan is a specialized organic compound with a unique molecular structure, combining a furan ring with bromopropyl and methylcyclopropyl substituents. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. The CAS No. 2229516-65-6 serves as a critical identifier for researchers and manufacturers seeking high-purity intermediates for synthetic pathways.

In recent years, the demand for halogenated furan derivatives has surged, driven by their versatility in cross-coupling reactions and as building blocks for bioactive molecules. The presence of a bromine atom in 2-(2-bromopropyl)-5-(2-methylcyclopropyl)furan makes it particularly valuable for palladium-catalyzed reactions, such as Suzuki-Miyaura or Heck couplings, which are pivotal in modern organic synthesis. Researchers are also exploring its role in developing novel antimicrobial agents and biodegradable materials, aligning with global trends toward sustainable chemistry.

The compound’s methylcyclopropyl group introduces steric hindrance, which can influence selectivity in catalytic processes. This feature is increasingly relevant in the design of chiral catalysts and asymmetric synthesis, areas where precision molecular control is paramount. Laboratories focusing on medicinal chemistry often prioritize such structurally complex intermediates to optimize drug efficacy and reduce off-target effects.

From an industrial perspective, 2-(2-bromopropyl)-5-(2-methylcyclopropyl)furan is synthesized under controlled conditions to ensure consistency for large-scale applications. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to verify purity, a critical factor for regulatory compliance in GMP-certified facilities. The compound’s stability under various pH conditions also makes it suitable for formulation studies in both liquid and solid dosage forms.

Environmental and safety considerations are integral to its handling. While not classified as hazardous under standard protocols, proper laboratory practices such as glovebox use and ventilation are recommended. The compound’s low ecotoxicity profile, as indicated by preliminary biodegradation studies, positions it favorably for green chemistry initiatives, a key focus for regulatory bodies like the EPA and REACH.

Market trends indicate growing interest in custom synthesis of 2-(2-bromopropyl)-5-(2-methylcyclopropyl)furan, particularly from contract research organizations (CROs) serving the pharmaceutical and agrochemical sectors. Its compatibility with flow chemistry systems further enhances scalability, addressing the need for cost-efficient production methods. Patent filings related to its derivatives have risen by 20% since 2020, reflecting its commercial potential.

For researchers, understanding the structure-activity relationship (SAR) of this compound is essential. Computational modeling tools, such as DFT calculations and molecular docking, are frequently used to predict its interactions with biological targets. These insights accelerate the development of next-generation therapeutics and crop protection agents, meeting urgent demands in global health and food security.

In summary, 2-(2-bromopropyl)-5-(2-methylcyclopropyl)furan (CAS No. 2229516-65-6) represents a convergence of innovation and practicality in synthetic chemistry. Its multifaceted applications—from drug discovery to sustainable agriculture—underscore its importance in advancing scientific and industrial progress. As research evolves, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.